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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581

An in-depth analysis of the chemical nature of 2-aminobutane carbonate reveals that it is not
a single, discrete compound but rather a mixture of ionic species formed from the reaction of 2-
aminobutane with carbonic acid. This guide elucidates the molecular formula and structure of
the constituent ions, providing clarity for researchers, scientists, and drug development
professionals.

Molecular Structure and Formula

2-Aminobutane, a primary aliphatic amine, reacts with carbonic acid (formed from the
dissolution of carbon dioxide in water) in an acid-base reaction. The amine group of 2-
aminobutane acts as a base, accepting a proton from carbonic acid. This results in the
formation of the 2-butylammonium cation and the bicarbonate (hydrogen carbonate) anion. In
the absence of water, two molecules of 2-aminobutane can react with one molecule of carbon
dioxide to form 2-butylammonium 2-butylcarbamate.

The key chemical entities are:

e 2-Aminobutane: A chiral amine with the molecular formula C4H11N.[1][2] Its condensed
structural formula is CH3CH2CH(NH2)CH3.[1]

e Carbonic Acid: A weak acid with the formula H2CO3, formed from CO2 and water.

e 2-Butylammonium lon: The conjugate acid of 2-aminobutane, formed by the protonation of
the amino group. Its molecular formula is C4AH12N+.
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» Bicarbonate lon: The conjugate base of carbonic acid, with the molecular formula HCO3-.

o Carbonate lon: Formed by the further deprotonation of bicarbonate, with the molecular
formula CO3"2-.

o 2-Butylcarbamate lon: Formed from the reaction of 2-aminobutane with carbon dioxide, its
molecular formula is CSH10NO2-.

Therefore, "2-aminobutane carbonate" in an agueous solution is most accurately described
as an ionic solution containing 2-butylammonium cations and bicarbonate and/or carbonate

anions.

Physicochemical Data

The following table summarizes key quantitative data for 2-aminobutane. Data for the specific
carbonate salt is not readily available as it exists as a mixture in solution.

Property Value

Molecular Formula C4H11N

Molecular Weight 73.14 g/mol

CAS Number 13952-84-6

Boiling Point 63 °C

Melting Point -104 °C

Density 0.724 g/mL at 20 °C

Experimental Protocols

Synthesis of 2-Aminobutane Carbonate Solution (lllustrative)

A solution of 2-aminobutane carbonate can be prepared in the laboratory by the following

method:

o Materials: 2-aminobutane, deionized water, carbon dioxide source (e.g., dry ice or a CO2

gas cylinder).
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e Procedure: a. Cool a flask containing a known concentration of 2-aminobutane in deionized
water in an ice bath. b. Slowly bubble carbon dioxide gas through the solution or add small
pieces of dry ice with constant stirring. c. Monitor the pH of the solution. The reaction is
complete when the pH stabilizes, indicating the formation of the bicarbonate/carbonate salt.

e Analysis: The resulting solution can be analyzed using techniques such as NMR or FTIR
spectroscopy to confirm the presence of the 2-butylammonium cation and
bicarbonate/carbonate anions.

Visualizations

The formation of the primary components of an agueous 2-aminobutane carbonate solution

can be visualized as follows:
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Formation of 2-Butylammonium Bicarbonate.

In the absence of water, the reaction proceeds differently:
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Formation of 2-Butylammonium 2-Butylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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